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Compound of Interest

Compound Name: SG-209

Cat. No.: B1681651 Get Quote

A comprehensive search for the pharmacological profile of a compound designated "SG-209"

has yielded ambiguous results, preventing the creation of the requested in-depth technical

guide. While no specific agent with the "SG-209" identifier was found, the search revealed

several distinct therapeutic agents and clinical trial identifiers that include the number "209".

The identified entities are:

MS-209: A quinoline-based agent designed to reverse multidrug resistance in cancer cells. It

has been studied for its ability to enhance the effectiveness of chemotherapy drugs like

docetaxel in resistant tumors.[1]

Nous-209 (NOUS-209): An investigational off-the-shelf cancer vaccine. This genetic vaccine

is designed to target 209 specific frameshift peptide neoantigens found in tumors with

deficient mismatch repair (dMMR) or high microsatellite instability (MSI-H).[2][3][4] It is

currently in clinical trials, often in combination with immune checkpoint inhibitors like

pembrolizumab.[2][3][4][5]

HY209: A synthesized form of sodium taurodeoxycholate. It acts as an agonist for the G-

protein coupled receptor 19 (GPCR19) and is being investigated for its potential to inhibit

inflammasome activation in conditions like sepsis.[6]

CA209-7R9: This appears to be an identifier for a clinical trial involving the anti-PD-1

antibody Nivolumab.[7]
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Given the distinct nature of these agents—ranging from a small molecule drug resistance

reverser to a genetic cancer vaccine and a GPCR19 agonist—it is not possible to determine

which, if any, is the subject of your request.

To proceed with generating the detailed technical guide, please provide clarification on the

specific identity of "SG-209". Additional information, such as the compound's class, therapeutic

area, or any associated research institutions, would be beneficial in identifying the correct

agent and its pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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